3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel-

• CAS No.: 42507-57-3
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: (1R,2S,5R)-4,5-dimethyl-2-(2-methylprop-1-enyl)cyclohex-3-ene-1-carbaldehyde
• InChI: InChI=1S/C13H20O/c1-9(2)5-12-6-10(3)11(4)7-13(12)8-14/h5-6,8,11-13H,7H2,1-4H3/t11-,12+,13+/m1/s1
• InChI Key: DBKJZSIBBKOBCN-AGIUHOORSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]([C@H](C=C1C)C=C(C)C)C=O
• Canonical SMILES: CC1CC(C(C=C1C)C=C(C)C)C=O

Description

3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- is a complex organic compound with a unique structure that includes a cyclohexene ring, multiple methyl groups, and an aldehyde functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- typically involves multiple steps, starting from simpler organic molecules One common method involves the Diels-Alder reaction, where a diene and a dienophile react to form the cyclohexene ring

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reaction conditions are carefully controlled to ensure high yield and purity. Catalysts and solvents are often used to optimize the reaction rates and selectivity. The final product is typically purified using techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The methyl groups can be substituted with other functional groups through reactions such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Halogenation can be carried out using halogens like chlorine (Cl₂) or bromine (Br₂) in the presence of a catalyst.

Major Products

Oxidation: 3-Cyclohexene-1-carboxylic acid.

Reduction: 3-Cyclohexene-1-methanol.

Substitution: Various substituted cyclohexene derivatives depending on the substituent introduced.

Scientific Research Applications

3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The compound’s unique structure allows it to interact with various biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

Cyclohexene-1-carboxaldehyde: Lacks the additional methyl and propenyl groups.

4,5-Dimethylcyclohexene: Lacks the aldehyde and propenyl groups.

2-(2-Methyl-1-propenyl)cyclohexene: Lacks the aldehyde group.

Uniqueness

3-Cyclohexene-1-carboxaldehyde, 4,5-dimethyl-2-(2-methyl-1-propenyl)-, (1R,2S,5R)-rel- is unique due to its combination of functional groups and stereochemistry, which confer specific chemical reactivity and biological activity not found in simpler analogs.